Cas no 1261529-18-3 (2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine)
2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine
-
- Inchi: 1S/C13H7BrF3NO2/c14-8-4-3-6-10(20-13(15,16)17)11(8)12(19)9-5-1-2-7-18-9/h1-7H
- InChI Key: DVFOLPZSHQIJJL-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1C(C1C=CC=CN=1)=O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 351
- XLogP3: 4.4
- Topological Polar Surface Area: 39.2
2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013003688-250mg |
2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine |
1261529-18-3 | 97% | 250mg |
$484.80 | 2023-09-03 | |
| Alichem | A013003688-500mg |
2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine |
1261529-18-3 | 97% | 500mg |
$806.85 | 2023-09-03 | |
| Alichem | A013003688-1g |
2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine |
1261529-18-3 | 97% | 1g |
$1519.80 | 2023-09-03 |
2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine
Introduction to 2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261529-18-3)
2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine, with the CAS number 1261529-18-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated benzene ring and a trifluoromethoxy group, which contribute to its potential biological activities and applications.
The molecular structure of 2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine is composed of a pyridine ring linked to a substituted benzoyl group. The presence of the bromine atom and the trifluoromethoxy group imparts specific chemical properties that make this compound an attractive candidate for various pharmaceutical applications. These functional groups can influence the compound's solubility, stability, and reactivity, which are crucial factors in drug design and development.
Recent studies have explored the potential of 2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine in various therapeutic areas. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit kinases, which are key targets in cancer therapy. The bromine atom and trifluoromethoxy group were found to enhance the binding affinity and selectivity of the compound towards these kinases, making it a promising lead for further drug development.
In addition to its enzymatic inhibition properties, 2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine has also shown potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma are characterized by excessive inflammation, which can be mediated by various cytokines and enzymes. Research has demonstrated that this compound can modulate the activity of these inflammatory mediators, potentially offering a new approach to treating inflammatory conditions.
The pharmacokinetic properties of 2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilic nature allows for good membrane permeability, while the presence of polar functional groups ensures sufficient solubility in biological fluids. These properties are essential for ensuring that the compound reaches its intended target sites in the body.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients at various dose levels, with no significant adverse effects reported. These findings are encouraging and support further clinical development.
In conclusion, 2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261529-18-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.
1261529-18-3 (2-(2-Bromo-6-(trifluoromethoxy)benzoyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)